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Compound of Interest

Compound Name: JNJ-1289

Cat. No.: B12398411

JNJ-1289 is a potent and selective human spermine oxidase (hSMOX) inhibitor utilized in
research related to cancer and inflammation.[1] Due to its biological activity, it is imperative that
researchers, scientists, and drug development professionals handle and dispose of this
compound with stringent safety measures. While a specific public Safety Data Sheet (SDS) for
JNJ-1289 is not readily available, the following guidelines are based on best practices for
handling potent, biologically active research compounds and information from SDS of similar
chemicals.

Disclaimer: This information is for guidance purposes only and should not replace the official
Safety Data Sheet (SDS) provided by the manufacturer. Always consult the SDS for INJ-1289
before handling and disposal.

Personal Protective Equipment (PPE) and Handling

When working with JINJ-1289, appropriate personal protective equipment must be worn to
avoid exposure. This includes, but is not limited to:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A dedicated lab coat should be worn.
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» Respiratory Protection: If working with the powdered form or creating aerosols, a properly
fitted respirator is recommended.

All handling of INJ-1289 should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Spill Management

In the event of a spill, the area should be immediately secured. Small spills of powdered
material can be carefully wiped up with a damp cloth to avoid generating dust. For liquid spills,
absorbent materials should be used. All cleanup materials must be treated as hazardous waste
and disposed of accordingly.

Disposal Procedures

Proper disposal of INJ-1289 and any contaminated materials is crucial to prevent
environmental contamination and potential health risks.

Step-by-Step Disposal Guidance:

o Waste Segregation: All materials contaminated with INJ-1289, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment
(PPE), must be segregated as hazardous chemical waste.

e Containerization:

o Solid Waste: Place dry, contaminated materials into a clearly labeled, sealed, and
puncture-resistant hazardous waste container.

o Liquid Waste: Collect liquid waste containing JNJ-1289 in a compatible, sealed, and
clearly labeled hazardous waste container. Avoid mixing with incompatible waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "JNJ-1289".

o Storage: Store hazardous waste in a designated, secure area away from general laboratory
traffic and incompatible materials.
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» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company. Follow all institutional, local,
state, and federal regulations for hazardous waste disposal.

It is important to note that many institutions have specific protocols for the disposal of
hazardous drugs, which may categorize JINJ-1289 as such due to its use in cancer research.
These guidelines often recommend incineration for the disposal of trace contaminated
materials to prevent the release of active pharmaceutical ingredients into the environment.

Quantitative Data Summary

Parameter Value Source

ICs0 (hRSMOX) 50 nM MedchemExpress

This table summarizes the inhibitory concentration of INJ-1289 against human spermine
oxidase, indicating its high potency.

Experimental Protocols

Detailed experimental protocols for the use of INJ-1289 can be found in scientific literature. A
notable study describes the use of a sensitive biochemical assay for a high-throughput screen
that identified JNJ-1289 as a potent hSMOX inhibitor.[1] The co-crystal structure of hSMOX
with INJ-1289 was determined at a 2.1 A resolution, revealing its allosteric binding site.[1]
Researchers should refer to such publications for specific methodologies related to their
research goals.

Logical Workflow for JNJ-1289 Disposal
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Disposal Procedure
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Caption: Logical workflow for the proper handling and disposal of JINJ-1289.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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